Metal-free synthesis of α-acyloxy ketones from carboxylic acids and sulfoxonium ylides†
Organic & Biomolecular Chemistry Pub Date: 2023-10-25 DOI: 10.1039/D3OB01683H
Abstract
A straightforward, catalyst- and additive-free approach has been described for synthesizing α-acyloxy ketones from β-ketosulfoxonium ylides and carboxylic acids. Moderate to high yields of α-acyloxy ketones were produced using sulfoxonium ylides and carboxylic acids adorned with various functional groups. Eventually, the applicability of this approach has been shown via a large-scale reaction and transforming the synthesized α-acyloxy ketone derivatives into other valuable compounds.
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